Cas no 83548-60-1 (4-Chloro-5,6-dimethyl-2-phenylthieno2,3-dpyrimidine)

• Product Name: 4-Chloro-5,6-dimethyl-2-phenylthieno2,3-dpyrimidine
• CAS No: 83548-60-1
• MF: C₁₄H₁₁ClN₂S
• MW: 274.768540620804
• CID: 723950
• PubChem ID: 4961951
• Update Time: 2025-06-14

4-Chloro-5,6-dimethyl-2-phenylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine,4-chloro-5,6-dimethyl-2-phenyl-
• 4-CHLORO-5,6-DIMETHYL-2-PHENYLTHIENO[2,3-D]PYRIMIDINE
• 2-Cyanopropan-2-yl-benzodithioate
• AKOS002433739
• 83548-60-1
• EN300-12515
• Z119989986
• CS-0225890
• DTXSID30406975
• 4-Chloro-5,6-dimethyl-2-phenylthieno2,3-dpyrimidine

• Inchi： 1S/C14H11ClN2S/c1-8-9(2)18-14-11(8)12(15)16-13(17-14)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： FEPVLPABTTUIHK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=CC=CC=3)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 274.033147
• Monoisotopic Mass: 274.033147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 4.9

Experimental Properties

• Density: 1.313
• Boiling Point: 340.8°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.665

Additional information on 4-Chloro-5,6-dimethyl-2-phenylthieno2,3-dpyrimidine

Research Briefing on 4-Chloro-5,6-dimethyl-2-phenylthieno[2,3-d]pyrimidine (CAS: 83548-60-1): Recent Advances and Applications

4-Chloro-5,6-dimethyl-2-phenylthieno[2,3-d]pyrimidine (CAS: 83548-60-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its structural properties, synthetic pathways, and biological activities.

Recent advancements in synthetic methodologies have enabled the efficient production of 4-Chloro-5,6-dimethyl-2-phenylthieno[2,3-d]pyrimidine, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a scaffold for designing selective kinase inhibitors. The compound's unique thienopyrimidine core allows for versatile modifications, making it a valuable building block in drug discovery. Researchers have successfully incorporated it into compounds targeting EGFR and VEGFR kinases, showing promising results in preclinical models.

In addition to its role in kinase inhibition, 4-Chloro-5,6-dimethyl-2-phenylthieno[2,3-d]pyrimidine has been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to induce apoptosis in cancer cell lines by modulating key signaling pathways. The compound's chloro and phenyl substituents were found to enhance its binding affinity to target proteins, thereby improving its therapeutic efficacy. These findings underscore its potential as a lead compound for further optimization.

Beyond oncology, researchers have explored the compound's applications in other therapeutic areas. For instance, a 2023 study in European Journal of Medicinal Chemistry reported its activity against inflammatory diseases, where it exhibited potent inhibition of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions 4-Chloro-5,6-dimethyl-2-phenylthieno[2,3-d]pyrimidine as a versatile tool in drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Future research directions may include structural derivatization to address these limitations while retaining its biological activity. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical trials.

In conclusion, 4-Chloro-5,6-dimethyl-2-phenylthieno[2,3-d]pyrimidine (CAS: 83548-60-1) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anticancer therapy, and anti-inflammatory research. Continued exploration of its structure-activity relationships and mechanistic insights will further unlock its therapeutic potential.